
Physical properties of glycerol diacetate (boiling
point, density).

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diacetin

Cat. No.: B166006 Get Quote

A Technical Guide to the Physical Properties of
Glycerol Diacetate
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a focused overview of the core physical properties of

glycerol diacetate, also known as diacetin. As a compound of interest in pharmaceutical

formulations, food technology, and as a plasticizer, a thorough understanding of its physical

characteristics is paramount for its application and process optimization. This document

presents key data on its boiling point and density, outlines standardized experimental protocols

for their determination, and illustrates the relationship between its physical state and molecular

interactions.

Introduction to Glycerol Diacetate
Glycerol diacetate (C₇H₁₂O₅) is the diester of glycerol and acetic acid.[1][2][3] It typically exists

as a mixture of two isomers: 1,2-glycerol diacetate and 1,3-glycerol diacetate.[2][3] It is a

colorless, odorless, and viscous liquid with a high boiling point.[1][2][3] Its hygroscopic nature

and miscibility with water and alcohol make it a versatile solvent and humectant in various

applications.[4]
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The boiling point and density of glycerol diacetate are critical parameters for its handling,

processing, and application in various fields. The following table summarizes the reported

values for these properties from various sources.

Physical Property Value Conditions

Boiling Point 280 °C @ 760 mmHg

245.00 to 280.00 °C @ 760.00 mm Hg

259 °C Not specified

259 - 261 °C Not specified

Density 1.17 g/mL @ 25 °C

1.17000 to 1.12000 g/cm³ @ 25.00 °C

1.184 g/mL Not specified

1.1875 g/cm³ Not specified

1.175 - 1.195 g/cm³ @ 20 °C

Experimental Protocols
Accurate determination of boiling point and density is essential for quality control and research

purposes. The following are detailed methodologies for these key experiments.

Determination of Boiling Point
The boiling point of a high-boiling liquid like glycerol diacetate can be determined using several

established methods.

1. Thiele Tube Method

This micro-method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), rubber band,

heating oil, and a heat source.
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Procedure:

A small amount of the glycerol diacetate sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube containing

the sample.

The test tube is attached to a thermometer using a rubber band, ensuring the sample is

level with the thermometer bulb.

The assembly is placed in a Thiele tube filled with a suitable heating oil (e.g., mineral oil or

silicone oil).

The side arm of the Thiele tube is gently heated, allowing for even heat distribution

through convection currents in the oil.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Heating is continued until a continuous and rapid stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases, and the liquid

is drawn back into the capillary tube.[5] This is the point where the vapor pressure of the

sample equals the atmospheric pressure.[6]

2. Distillation Method

For larger sample volumes, a simple distillation setup can be used to determine the boiling

point.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:
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A measured volume of glycerol diacetate (at least 5 mL) and a few boiling chips are placed

in the distillation flask.[5]

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned

correctly, with the top of the bulb just below the side arm of the distillation flask leading to

the condenser.

The sample is heated to a gentle boil.

The temperature is recorded when the vapor condensation ring is stable and the

temperature on the thermometer remains constant during the distillation of the bulk of the

liquid.[5]

The barometric pressure should be recorded and the boiling point corrected to standard

pressure if necessary.[5]

Determination of Density
The density of a viscous liquid like glycerol diacetate can be accurately measured using

several standard methods.

1. Digital Density Meter (Oscillating U-Tube Method) - ASTM D4052 / ASTM D7777

This is a modern and precise method for determining density.[7][8]

Apparatus: Digital density meter with an oscillating U-tube and a temperature-controlled cell.

[8]

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

deionized water.

The temperature of the measuring cell is set to the desired temperature (e.g., 25 °C) and

allowed to stabilize.

The glycerol diacetate sample is introduced into the U-tube, ensuring there are no air

bubbles.[8] For viscous samples, this may require a syringe or an automated injection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://ayalytical.com/astm-d7777/
https://wiki.anton-paar.com/at-de/density-and-density-measurement/astm-d4052/
https://wiki.anton-paar.com/at-de/density-and-density-measurement/astm-d4052/
https://wiki.anton-paar.com/at-de/density-and-density-measurement/astm-d4052/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166006?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


system.[8]

The instrument measures the oscillation period of the U-tube filled with the sample. This

period is directly related to the density of the sample.

The density is automatically calculated by the instrument and displayed.

2. Pycnometer Method (Bingham Pycnometer) - ASTM D1480

This is a classic and highly accurate gravimetric method suitable for viscous materials.[9]

Apparatus: A Bingham pycnometer (a glass flask with a precisely known volume), a

constant-temperature bath, and an analytical balance.

Procedure:

The pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with the glycerol diacetate sample, taking care to avoid air

bubbles. For viscous liquids, this may be done at an elevated temperature.

The filled pycnometer is placed in a constant-temperature bath until it reaches thermal

equilibrium at the desired temperature (e.g., 25 °C).

The volume is adjusted precisely to the calibration mark on the pycnometer.

The exterior of the pycnometer is cleaned and dried, and its mass is accurately

determined.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Interrelation of Physical Properties
The physical properties of glycerol diacetate are intrinsically linked to its molecular structure

and the intermolecular forces at play. The following diagram illustrates this relationship.
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Relationship of Physical Properties of Glycerol Diacetate
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Caption: Logical flow from molecular structure to physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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